N-(4,6-Dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H20N4O3/c1-11-16(12(2)20-18(19-11)22-7-3-4-8-22)21-17(23)13-5-6-14-15(9-13)25-10-24-14/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,21,23)
• InChI Key: RFRANBZLCFLTJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)N2CCCC2)C)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol
• CAS No.: 1448045-46-2

Description

N-(4,6-Dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)-1,3-benzodioxole-5-carboxamide is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.383. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Applications

Several studies have focused on derivatives of similar structural families for their potential anticancer properties. For instance, compounds such as MGCD0103, an isotype-selective small molecule histone deacetylase (HDAC) inhibitor, have shown promise in blocking cancer cell proliferation and inducing apoptosis, highlighting the therapeutic potential of related compounds in cancer treatment (Zhou et al., 2008). Additionally, novel series of carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides have been synthesized and evaluated for their in vitro activity against various human tumor cell lines, showing significant antitumor and antibacterial activities (Hafez et al., 2017).

Antibacterial and Antimicrobial Applications

Research has also explored the synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents. These compounds have shown significant activity against cyclooxygenase-1/ cyclooxygenase-2 (COX-1/COX-2) inhibitors, with promising analgesic and anti-inflammatory activity, highlighting their potential in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antituberculosis Activity

Another study has unveiled a set of dimethylimidazo[1,2-a]pyridine-3-carboxamides as potent agents against multi- and extensive drug-resistant tuberculosis strains. These compounds exhibit remarkable selectivity and potency, offering a new avenue for treating drug-resistant TB (Moraski et al., 2011).